Cas no 1707394-23-7 (1-Methyl-3-(piperidin-4-yl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione)

• Product Name: 1-Methyl-3-(piperidin-4-yl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione
• CAS No: 1707394-23-7
• MF: C₁₂H₁₅N₃O₂S
• MW: 265.331401109695
• CID: 5058987
• Update Time: 2025-10-18

1-Methyl-3-(piperidin-4-yl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-(piperidin-4-yl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione
• 1-Methyl-3-piperidin-4-yl-1H-thieno[3,2-d]pyrimidine-2,4-dione

• Inchi： 1S/C12H15N3O2S/c1-14-9-4-7-18-10(9)11(16)15(12(14)17)8-2-5-13-6-3-8/h4,7-8,13H,2-3,5-6H2,1H3
• InChI Key： YRGBWXRMEHPGFU-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(N(C(N2C)=O)C1CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 370
• XLogP3: 0.9
• Topological Polar Surface Area: 80.9

Additional information on 1-Methyl-3-(piperidin-4-yl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione

1-Methyl-3-(piperidin-4-yl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione (CAS No. 1707394-23-7): A Comprehensive Overview

1-Methyl-3-(piperidin-4-yl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione (CAS No. 1707394-23-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of 1-Methyl-3-(piperidin-4-yl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione consists of a thienopyrimidine core with a piperidine substituent at the 3-position and a methyl group at the 1-position. The thienopyrimidine scaffold is a privileged structure in medicinal chemistry, often associated with potent biological activities and favorable pharmacokinetic properties. The presence of the piperidine ring adds additional complexity and potential for modulation of biological activity through conformational flexibility and hydrogen bonding interactions.

Recent studies have highlighted the potential of 1-Methyl-3-(piperidin-4-yl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, including NF-κB and MAPK pathways.

In addition to its anti-inflammatory properties, 1-Methyl-3-(piperidin-4-yl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione has shown promising anti-cancer activity. Research conducted by a team at the National Cancer Institute revealed that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism involves the activation of caspase-dependent pathways and the downregulation of key oncogenes such as Bcl-2 and c-Myc.

The neuroprotective potential of 1-Methyl-3-(piperidin-4-yl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione has also been explored in preclinical studies. A study published in Neuropharmacology in 2021 reported that this compound effectively protects neurons from oxidative stress-induced damage by enhancing antioxidant defenses and reducing reactive oxygen species (ROS) levels. The neuroprotective effects are attributed to the compound's ability to modulate mitochondrial function and prevent mitochondrial dysfunction.

The pharmacokinetic properties of 1-Methyl-3-(piperidin-4-yl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione have been extensively studied to evaluate its suitability for clinical development. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further investigation. Additionally, toxicity studies have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed.

The synthetic route for the preparation of 1-Methyl-3-(piperidin-4-yl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione has been optimized to ensure high yield and purity. The synthesis typically involves a multi-step process starting from readily available starting materials. Key steps include the formation of the thienopyrimidine core through a condensation reaction followed by functionalization with the piperidine moiety via nucleophilic substitution or reductive amination.

In conclusion, 1-Methyl-3-(piperidin-4-yl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione (CAS No. 1707394-23-7) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in various disease areas. Ongoing research aims to elucidate its full therapeutic potential and optimize its clinical utility.